Cas no 98195-17-6 (2,6-Piperidinedicarbonitrile,1-(phenylmethyl)-2,6-diundecyl-)

2,6-Piperidinedicarbonitrile,1-(phenylmethyl)-2,6-diundecyl- structure
98195-17-6 structure
Product Name:2,6-Piperidinedicarbonitrile,1-(phenylmethyl)-2,6-diundecyl-
CAS No:98195-17-6
MF:C36H59N3
MW:533.87376999855
CID:812671
PubChem ID:179018
Update Time:2025-04-19

2,6-Piperidinedicarbonitrile,1-(phenylmethyl)-2,6-diundecyl- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Piperidinedicarbonitrile,1-(phenylmethyl)-2,6-diundecyl-
    • 1-benzyl-2,6-di(undecyl)piperidine-2,6-dicarbonitrile
    • DTXSID30913391
    • 98195-17-6
    • 2,6-Piperidinedicarbonitrile, 1-(phenylmethyl)-2,6-diundecyl-
    • 1-benzyl-2,6-diundecylpiperidine-2,6-dicarbonitrile
    • Inchi: 1S/C36H59N3/c1-3-5-7-9-11-13-15-17-22-27-35(32-37)29-24-30-36(33-38,39(35)31-34-25-20-19-21-26-34)28-23-18-16-14-12-10-8-6-4-2/h19-21,25-26H,3-18,22-24,27-31H2,1-2H3
    • InChI Key: YXZNJDPONBHXDK-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)C(C#N)(CCCCCCCCCCC)CCCC1(C#N)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 533.471
  • Monoisotopic Mass: 533.471
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 22
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.1
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • Density: 0.96
  • Boiling Point: 639.7°C at 760 mmHg
  • Flash Point: 247.5°C
  • Refractive Index: 1.517
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